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Compound of Interest

Compound Name: Thorium sulfate

Cat. No.: B1617388

Thorium sulfate is an inorganic compound that exists in both anhydrous and various hydrated
forms. This document provides a concise summary of its key chemical and physical properties,
focusing on its chemical formula and molecular weight.

Chemical Identity and Molecular Weight

The fundamental properties of thorium sulfate, including its chemical formula and molecular
weight, are crucial for its application in research and development. Thorium in this compound
typically exhibits a +4 oxidation state.[1] The anhydrous form has the chemical formula
Th(S0a4)2.[2]

Thorium sulfate is known to form several crystalline hydrates, with the nonahydrate,
Th(S0a4)2:9H20, being a common form.[1][3] Other hydrated forms, such as the octahydrate,
have also been identified.[4] The molecular weight varies significantly between the anhydrous
and hydrated forms due to the presence of water of crystallization.

The table below summarizes the chemical formula and molecular weight for the anhydrous and
common hydrated forms of thorium sulfate.
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Compound Name Chemical Formula Molecular Weight ( g/mol )
Anhydrous Thorium Sulfate Th(S0a4)2 424.17[1][4][5]

Thorium Sulfate Nonahydrate Th(S04)2-9H20 586.303[1][3]

Thorium Sulfate Octahydrate Th(S04)2-8H20 568.3 (calculated)

Note: The molecular weight for Thorium Sulfate Octahydrate has been calculated based on
the atomic weights of its constituent elements, as some sources incorrectly list the molecular
weight of the anhydrous form for the octahydrate.[4]

Logical Relationship of Thorium Sulfate Forms

The relationship between the different forms of thorium sulfate can be visualized as a

progression of hydration states.
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Hydration states of thorium sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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